Cas no 2229131-13-7 (2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine
• CAS No: 2229131-13-7
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 6198242
• PubChem ID: 165687760
• Update Time: 2025-07-25

2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine
• 2229131-13-7
• EN300-2007373

• Inchi： 1S/C12H17F2N/c1-8-4-9(2)11(10(3)5-8)6-12(13,14)7-15/h4-5H,6-7,15H2,1-3H3
• InChI Key： OUFGYKJMBVKVCM-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(C)=CC(C)=CC=1C)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine (CAS No. 2229131-13-7)

2,2-Difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine (CAS No. 2229131-13-7) is a fluorinated organic compound with a unique structural framework, combining a trimethylphenyl moiety with a difluoropropanamine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and specialty chemicals. Researchers are particularly interested in 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine due to its potential role as a building block for novel bioactive molecules. Its structural features, including the electron-withdrawing difluoro group and the sterically hindered trimethylphenyl ring, contribute to its unique reactivity and selectivity in synthetic transformations.

The synthesis of CAS No. 2229131-13-7 typically involves multi-step organic reactions, including fluorination and amine functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for efficient and scalable methodologies. These innovations align with the broader industry trend toward sustainable and green chemistry practices, which are highly relevant to today's environmentally conscious researchers.

One of the most frequently asked questions about 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine revolves around its applications in drug discovery. Fluorinated amines are known to improve the pharmacokinetic properties of therapeutic agents, and this compound's structural motifs are being investigated for their potential in central nervous system (CNS) targeting and enzyme inhibition. Additionally, its use in agrochemical formulations has been explored, particularly in the development of next-generation pesticides with enhanced efficacy and reduced environmental impact.

From a commercial perspective, CAS No. 2229131-13-7 is available through specialized chemical suppliers, often in small to medium-scale quantities for research purposes. Pricing and availability can vary depending on purity levels and custom synthesis requirements. Researchers are advised to consult technical data sheets and safety guidelines before handling this compound, ensuring compliance with laboratory best practices.

In summary, 2,2-difluoro-3-(2,4,6-trimethylphenyl)propan-1-amine represents a versatile and scientifically valuable compound with broad potential across multiple industries. Its unique chemical properties and applicability in cutting-edge research make it a subject of ongoing interest, particularly in the context of fluorine chemistry and molecular design. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing innovation in chemistry and related fields.